Cas no 2138034-54-3 (N-(but-3-yn-1-yl)cyclopentanamine hydrochloride)

• Product Name: N-(but-3-yn-1-yl)cyclopentanamine hydrochloride
• CAS No: 2138034-54-3
• CID: 4640537
• PubChem ID: 132353800
• Update Time: 2025-09-28

N-(but-3-yn-1-yl)cyclopentanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(but-3-yn-1-yl)cyclopentanamine hydrochloride

Additional information on N-(but-3-yn-1-yl)cyclopentanamine hydrochloride

N-(but-3-yn-1-yl)cyclopentanamine hydrochloride (CAS No. 2138034-54-3): A Comprehensive Overview

N-(but-3-yn-1-yl)cyclopentanamine hydrochloride (CAS No. 2138034-54-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, which features a cyclopentylamine moiety linked to a but-3-yn-1-yl group, is often utilized in pharmaceutical research and material science. Its hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The growing interest in N-(but-3-yn-1-yl)cyclopentanamine hydrochloride can be attributed to its versatility and the increasing demand for novel chemical entities in drug discovery. Researchers are particularly intrigued by its potential as a building block for more complex molecules, especially in the development of central nervous system (CNS) therapeutics. The compound's alkyne functional group also makes it a valuable candidate for click chemistry applications, a hot topic in modern synthetic chemistry.

One of the most frequently asked questions about N-(but-3-yn-1-yl)cyclopentanamine hydrochloride revolves around its synthesis and purification methods. The compound is typically synthesized via a multi-step process involving the reaction of cyclopentanamine with but-3-yn-1-yl bromide, followed by salt formation with hydrochloric acid. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization.

In the context of pharmaceutical research, N-(but-3-yn-1-yl)cyclopentanamine hydrochloride has shown promise as a precursor for the development of neuroactive compounds. Its structural features align with the pharmacophores of several neuromodulators, making it a subject of ongoing studies. Additionally, its compatibility with green chemistry principles has made it a focus area for sustainable drug development, a trending topic in the scientific community.

The material science sector has also explored the applications of N-(but-3-yn-1-yl)cyclopentanamine hydrochloride, particularly in the design of functional polymers and smart materials. Its alkyne group enables facile incorporation into polymeric networks via Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click reaction. This property has opened doors for innovations in biocompatible coatings and drug delivery systems.

From a commercial perspective, the demand for N-(but-3-yn-1-yl)cyclopentanamine hydrochloride is steadily rising, driven by its expanding applications in academic research and industrial R&D. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while maintaining high purity standards. The compound is often listed under alternative names such as but-3-yn-1-ylcyclopentanamine hydrochloride or cyclopentanamine, N-(3-butynyl)-, hydrochloride, which are important keywords for SEO optimization.

Safety and handling guidelines for N-(but-3-yn-1-yl)cyclopentanamine hydrochloride emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under most regulatory frameworks, its handling in powdered form requires care to avoid inhalation or skin contact. These precautions align with broader industry trends toward responsible chemical management.

In summary, N-(but-3-yn-1-yl)cyclopentanamine hydrochloride (CAS No. 2138034-54-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique chemical properties, coupled with its relevance to cutting-edge research areas like click chemistry and green synthesis, make it a valuable asset for scientists and manufacturers alike. As research continues to uncover new uses for this compound, its role in advancing scientific innovation is expected to grow even further.